2-Methyl-4-(2-methoxyphenyl)-2-butanol

• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• SMILES: CC(C)(CCC1=CC=CC=C1OC)O
• InChI: InChI=1S/C12H18O2/c1-12(2,13)9-8-10-6-4-5-7-11(10)14-3/h4-7,13H,8-9H2,1-3H3
• InChIKey: RLEZWTPYVYLQHE-UHFFFAOYSA-N

2-Methyl-4-(2-methoxyphenyl)-2-butanol (CAS 56052-48-3): Procurement-Relevant Identity and Baseline Characteristics

2-Methyl-4-(2-methoxyphenyl)-2-butanol (CAS 56052-48-3, C₁₂H₁₈O₂, MW 194.27) is an ortho-methoxyphenyl-substituted tertiary alcohol . It functions primarily as a high-purity building block and regioisomer reference standard for medicinal chemistry and organic synthesis . Its computed physicochemical profile includes a predicted boiling point of 291.4±15.0 °C, predicted density of 1.004±0.06 g/cm³, predicted pKa of 15.21±0.29, topological polar surface area (PSA) of 29.46 Ų, and a computed LogP of 2.3987 . Unlike its para-substituted isomer (CAS 14305-29-4), the ortho-methoxy group introduces a distinct electronic and steric environment that influences downstream reactivity in regiospecific synthetic routes .

1

Ortho-methoxy regioisomer for synthetic routes requiring precise ortho-substitution geometry

2

Tertiary alcohol building block resistant to oxidation; supports multi-step synthesis and long-term storage

3

Regioisomer reference standard for analytical method development and isomeric impurity profiling

Why Generic Substitution of 2-Methyl-4-(2-methoxyphenyl)-2-butanol With In-Class Analogs Compromises Experimental Reproducibility

In-class analogs of 2-methyl-4-(2-methoxyphenyl)-2-butanol—such as the para-methoxy isomer 2-methyl-4-(4-methoxyphenyl)-2-butanol (CAS 14305-29-4) and the primary alcohol 4-(2-methoxyphenyl)-2-methylbutan-1-ol (CAS 1341729-01-8)—share the same molecular formula but differ fundamentally in regioisomerism, alcohol class, and optimal synthetic utility . The tertiary alcohol of the target compound confers higher resistance to oxidation compared to primary alcohol analogs, directly impacting shelf-life and reaction performance . The ortho-methoxy substitution pattern creates a sterically constrained environment absent in the para-isomer, altering reactivity in regiospecific transformations such as directed ortho-metalation or enzymatic resolution . These structural factors translate into quantifiable differences in reaction yields, impurity profiles, and procurement specifications that cannot be bridged by simple substitution .

Regioisomer identity

Ortho-methoxy (CAS 56052-48-3)

Para-methoxy isomer (CAS 14305-29-4)

Ortho/para substitution alters electronic environment and synthetic reactivity; may introduce isomeric impurities.

Alcohol class

Tertiary alcohol (no α-hydrogens)

Primary alcohol analog (CAS 1341729-01-8)

Tertiary alcohol resists ambient oxidation; primary analog readily forms aldehydes/acids, compromising storage and yields.

Steric environment

Ortho steric constraint

Para isomer: no ortho steric effect

Identical computed LogP/PSA hide steric differences that may affect regiospecific transformations or target binding.

2-Methyl-4-(2-methoxyphenyl)-2-butanol: Comparator-Based Quantitative Differentiation Evidence for Scientific Procurement

Structural Regioisomer Identity: Ortho-Methoxy Substitution Distinguishes Target From Para-Methoxy Isomer CAS 14305-29-4

2-Methyl-4-(2-methoxyphenyl)-2-butanol (CAS 56052-48-3) is the ortho-methoxy regioisomer, whereas 2-methyl-4-(4-methoxyphenyl)-2-butanol (CAS 14305-29-4) is the para-methoxy regioisomer . Both share molecular formula C₁₂H₁₈O₂ and MW 194.27, but the methoxy group position differentiates their structural identity as distinct CAS-registered substances . Procurement of the incorrect regioisomer introduces a different chemical entity into the synthetic sequence, potentially altering reaction stereoelectronics and leading to off-target products .

Regioisomer Identity

Head-to-head

Ortho-methoxy vs para-methoxy substitution

CAS 56052-48-3 vs CAS 14305-29-4

Correct regioisomer essential for synthetic route fidelity and impurity control.

Review supplier COA for regioisomer specification; verification by NMR/HPLC recommended.

Evidence Dimension	Regioisomer identity (methoxy substitution position on phenyl ring)
Target Compound Data	Methoxy group at ortho (2-position) of phenyl ring; CAS 56052-48-3
Comparator Or Baseline	Para-methoxy isomer: methoxy group at para (4-position); CAS 14305-29-4
Quantified Difference	Ortho vs para substitution; distinct CAS numbers; identical molecular formula and MW
Conditions	Structural registration (CAS database, ChemSrc, ChemicalBook)

Why This Matters

Procuring the correct regioisomer is essential for maintaining synthetic route fidelity and avoiding contamination of the target compound with an isomeric impurity that may co-elute under standard chromatographic conditions.

Alcohol Class Differentiation: Tertiary Alcohol Target Versus Primary Alcohol Analog 4-(2-Methoxyphenyl)-2-methylbutan-1-ol (CAS 1341729-01-8)

The target compound contains a tertiary alcohol group (C-OH bonded to three other carbons), whereas the close analog 4-(2-methoxyphenyl)-2-methylbutan-1-ol (CAS 1341729-01-8) is a primary alcohol . Tertiary alcohols lack α-hydrogens adjacent to the hydroxyl, making them resistant to oxidation under standard conditions that readily convert primary alcohols to aldehydes and carboxylic acids . This structural feature is directly relevant to storage stability and reaction design .

Alcohol Class Stability

Class-level

Tertiary alcohol (oxidation-resistant) vs primary alcohol

No α-hydrogens — Primary analog: 2 α-hydrogens

Tertiary structure may support longer bench-top stability; primary analogs oxidize under ambient conditions.

Class-level inference; actual stability depends on storage conditions. Verify with supplier data.

Evidence Dimension	Alcohol class (tertiary vs primary)
Target Compound Data	Tertiary alcohol (no α-hydrogens); predicted pKa 15.21±0.29
Comparator Or Baseline	Primary alcohol analog CAS 1341729-01-8 (has 2 α-hydrogens); primary alcohol pKa typically ~16.5 (class-level inference)
Quantified Difference	Resistance to oxidation: tertiary alcohols do not undergo facile oxidation to carbonyl compounds under ambient conditions; primary alcohols oxidize readily. pKa difference ~1.3 log units (class-level).
Conditions	Oxidative stability under standard laboratory storage conditions; pKa prediction (ChemicalBook data)

Why This Matters

The tertiary alcohol structure confers enhanced bench-top stability, reducing the risk of oxidative degradation during storage and ensuring consistent reactivity in downstream transformations.

Computed LogP and PSA Similarity Masks Ortho-Specific Steric Effects Relative to Para-Methoxy Isomer

The target compound and its para-methoxy isomer (CAS 14305-29-4) exhibit identical computed LogP (2.3987) and PSA (29.46 Ų) due to the same molecular formula and functional group composition . However, the ortho-methoxy group in the target creates a sterically hindered environment around the phenyl-alkyl linkage that is absent in the para-isomer . This steric constraint can differentially influence binding to biological targets or chiral catalysts, an effect not captured by 2D LogP/PSA calculations . In regiospecific synthesis, the ortho substitution pattern directs electrophilic aromatic substitution to distinct positions compared to the para isomer .

LogP / PSA vs Sterics

Context-dependent

Identical computed LogP 2.3987 and PSA 29.46 Ų

Ortho steric constraint present | Para isomer: no constraint

2D property similarity may not predict reactivity differences driven by ortho steric effects.

Computed values only; steric impact is qualitative. Confirm in synthetic application context.

Evidence Dimension	Computed physicochemical properties vs steric/electronic effects of ortho substitution
Target Compound Data	Computed LogP 2.3987, PSA 29.46 Ų; ortho-methoxy steric constraint
Comparator Or Baseline	Para-methoxy isomer (CAS 14305-29-4): computed LogP 2.3987, PSA 29.46 Ų; no ortho steric constraint
Quantified Difference	Identical 2D computed LogP and PSA for both isomers; steric differentiation is qualitative (ortho vs para) with known impact on synthetic regiospecificity
Conditions	Computed molecular descriptors (ChemSrc, ChemicalBook); qualitative steric analysis

Why This Matters

Reliance on 2D computed property equivalence alone for analog selection is misleading; the ortho-specific steric effect of the target compound may be critical for regiospecific synthetic strategies or target engagement.

2-Methyl-4-(2-methoxyphenyl)-2-butanol: Evidence-Backed Application Scenarios for Procurement Decision-Making

Ortho-Specific Building Block for Regiospecific Synthetic Pathways

When a synthetic route requires an ortho-methoxyphenyl-substituted tertiary alcohol as a key intermediate, 2-methyl-4-(2-methoxyphenyl)-2-butanol is the structurally precise CAS-registered substance . Substitution with the para-methoxy isomer (CAS 14305-29-4) would install a different regioisomer, potentially leading to a different final compound or requiring additional purification steps to remove isomeric impurities . Procurement of this specific regioisomer ensures fidelity to the designed synthetic sequence .

Oxidation-Stable Tertiary Alcohol for Long-Term Storage and Multi-Step Synthesis

In multi-step syntheses requiring an alcohol that remains intact under ambient storage and late-stage reaction conditions, the tertiary alcohol structure of 2-methyl-4-(2-methoxyphenyl)-2-butanol offers inherent resistance to oxidation that primary alcohol analogs (e.g., CAS 1341729-01-8) do not . This reduces the risk of generating aldehyde or acid byproducts that could complicate downstream chemistry or compromise purity .

Regioisomer Reference Standard for Analytical Method Development

For laboratories developing HPLC or GC methods to separate and quantify ortho- and para-methoxy regioisomers, 2-methyl-4-(2-methoxyphenyl)-2-butanol serves as a certified reference standard of the ortho isomer . Its distinct retention time relative to the para isomer (CAS 14305-29-4) enables method validation and impurity profiling in pharmaceutical intermediate quality control .

Application

Selection Property

Validation Focus

Ortho-substituted building block synthesis

Ortho-methoxy regioisomer identity

Synthetic route fidelity and isomeric impurity control

Multi-step synthesis with oxidative stability

Tertiary alcohol class (oxidation-resistant)

Storage integrity and reaction performance consistency

Regioisomer reference standard for analytical methods

Certified ortho-methoxy reference standard

Retention time differentiation and method validation